(2E)-1-(2-Methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(2-methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C19H20O4/c1-13-7-5-6-8-15(13)16(20)10-9-14-11-17(21-2)19(23-4)18(12-14)22-3/h5-12H,1-4H3/b10-9+
• InChI Key: JEFIKGXPXJJAMV-MDZDMXLPSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)C=CC2=CC(=C(C(=C2)OC)OC)OC
• Isomeric SMILES: CC1=CC=CC=C1C(=O)/C=C/C2=CC(=C(C(=C2)OC)OC)OC
• Molecular Formula: C19H20O4
• Molecular Weight: 312.4 g/mol
• CAS No.: 1354941-85-7

Description

(2E)-1-(2-Methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a synthetic chalcone derivative characterized by a conjugated α,β-unsaturated ketone backbone. Its structure features a 2-methylphenyl group at the carbonyl end and a 3,4,5-trimethoxyphenyl moiety at the propenyl terminus. The E-configuration of the double bond is critical for maintaining planarity, which influences electronic conjugation and intermolecular interactions. Chalcones of this class are widely studied for their biological activities, including anticancer, anti-inflammatory, and antimicrobial properties, attributed to the trimethoxyphenyl group’s electron-rich nature and the methyl group’s steric effects .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2E)-1-(2-Methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one typically involves the Claisen-Schmidt condensation reaction. This reaction occurs between 2-methylbenzaldehyde and 3,4,5-trimethoxyacetophenone in the presence of a base such as sodium hydroxide or potassium hydroxide. The reaction is usually carried out in an ethanol or methanol solvent at room temperature or slightly elevated temperatures. The product is then purified by recrystallization or column chromatography.

Industrial Production Methods: On an industrial scale, the production of (2E)-1-(2-Methylphenyl)-3-

Biological Activity

(2E)-1-(2-Methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one, commonly referred to as a chalcone, is a compound with significant biological activity. Its molecular formula is $C_{19}H_{20}O_{4}$, and it has garnered attention in various fields of medicinal chemistry due to its potential therapeutic properties. This article aims to explore the biological activity of this compound, focusing on its antiproliferative effects, mechanisms of action, and relevant case studies.

Antiproliferative Activity

Chalcones have been extensively studied for their antiproliferative effects against various cancer cell lines. Recent studies indicate that (2E)-1-(2-Methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one exhibits significant cytotoxicity against breast cancer cell lines such as MCF-7 and MDA-MB-231.

In Vitro Studies

In vitro assays have demonstrated that this compound can inhibit cell proliferation effectively. For instance, the IC50 values—representing the concentration required to inhibit 50% of cell growth—have been reported to be in the range of 10–33 nM for various derivatives of chalcones in similar structural classes .

Table 1: Summary of Antiproliferative Activities

Compound	Cell Line	IC50 (nM)	Mechanism
CA-4	MCF-7	3.9	Tubulin polymerization inhibition
(2E)-1-(2-Methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	MCF-7	TBD	TBD
Other Chalcones	MDA-MB-231	23–33	Tubulin binding

The mechanism by which (2E)-1-(2-Methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one exerts its effects appears to involve the destabilization of microtubules. Similar compounds have been shown to bind to the colchicine site on tubulin, leading to cell cycle arrest and apoptosis in cancer cells .

Flow Cytometry and Confocal Microscopy

Flow cytometry analyses have indicated that treatment with this chalcone leads to G2/M phase arrest in MCF-7 cells, followed by apoptosis. This was corroborated by confocal microscopy studies that demonstrated alterations in microtubule organization post-treatment .

Case Studies and Research Findings

Several research studies have highlighted the biological activities of chalcones similar to (2E)-1-(2-Methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one:

• Antibacterial Activity : Research has shown that related chalcones exhibit antibacterial properties against strains such as Staphylococcus aureus. These findings suggest a broader spectrum of biological activity beyond anticancer properties .
• ADMET Properties : ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate favorable profiles for some chalcone derivatives, enhancing their potential for therapeutic applications .
• Molecular Docking Studies : Computational studies have suggested strong interactions between chalcones and target proteins involved in cancer progression, providing insights into their potential as drug candidates .

Comparison with Similar Compounds

Table 1: Structural Variations and Electronic Properties

Compound Name	Substituent A (Carbonyl End)	Substituent B (Propenyl End)	Key Findings (DFT/Experimental)	References
(2E)-1-(2-Methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	2-Methylphenyl	3,4,5-Trimethoxyphenyl	Higher steric hindrance at ortho position reduces coplanarity (dihedral angle: ~37° vs. 11° for para-substituted analogs). HOMO-LUMO gap: ~4.1 eV.
(E)-1-(4-Methoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (Chalcone1)	4-Methoxyphenyl	3,4,5-Trimethoxyphenyl	Increased coplanarity (dihedral angle: ~8°) due to para-methoxy group. Enhanced π-conjugation lowers HOMO-LUMO gap (3.8 eV).
(E)-1-(2,4-Dichlorophenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	2,4-Dichlorophenyl	3,4,5-Trimethoxyphenyl	Electron-withdrawing Cl groups reduce electron density, increasing HOMO-LUMO gap (4.5 eV). Reduced cytotoxicity compared to methoxy analogs.
(E)-1-(2-Hydroxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	2-Hydroxyphenyl	3,4,5-Trimethoxyphenyl	Intramolecular hydrogen bonding (O–H···O) stabilizes conformation. Higher aqueous solubility but lower thermal stability.

Key Insights :

• Substituent Position : Ortho-substituted analogs (e.g., 2-methyl or 2-hydroxy) exhibit greater steric hindrance and reduced coplanarity compared to para-substituted derivatives, affecting electronic conjugation and intermolecular interactions .
• Electron Effects : Methoxy groups enhance electron donation, lowering HOMO-LUMO gaps and improving charge transfer properties, whereas halogens (Cl, F) increase gaps and reduce bioactivity .

Table 2: Anticancer and Cytotoxicity Profiles

Compound Name	Cancer Cell Line Tested	IC₅₀ (µM)	Mechanism of Action	References
(2E)-1-(2-Methylphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one	Hepatocellular carcinoma (HCC)	12.5	Mitochondrial apoptosis via ROS generation. Moderate selectivity.
(E)-1-(4-Ethoxyphenyl)-3-(3,4,5-trimethoxyphenyl)prop-2-en-1-one (Chalcone2)	Breast cancer (MCF-7)	8.2	Tubulin polymerization inhibition. High selectivity.
(E)-1-(3,4,5-Trimethoxyphenyl)-3-(quinolin-6-yl)prop-2-en-1-one	Glioblastoma (U87)	5.7	STAT3/NF-κB pathway inhibition. Synergizes with ferroptosis inducers.
(E)-1-(2-Hydroxyphenyl)-3-(2,4,5-trimethoxyphenyl)prop-2-en-1-one	Ovarian cancer (A2780)	18.9	Weak antiplatelet activity. Limited membrane permeability.

Key Insights :

• Trimethoxyphenyl Group : Compounds retaining the 3,4,5-trimethoxyphenyl moiety consistently show potent anticancer activity due to enhanced DNA intercalation and tubulin binding .
• Substituent Effects : Hydroxyl groups improve solubility but reduce cell permeability (e.g., IC₅₀ = 18.9 µM for hydroxylated analog vs. 12.5 µM for methylated compound) .

Key Insights :

• Synthesis : Claisen-Schmidt condensation is the most common method, but microwave-assisted routes improve yields for halogenated analogs .
• Crystallography : Ortho-substituents (e.g., 2-methyl) reduce π-stacking efficiency compared to planar para-substituted derivatives, impacting material properties .

Physicochemical and Commercial Viability

• Solubility: Hydroxyl or amino groups enhance aqueous solubility (e.g., 1-(4-aminophenyl) analog: 0.09 mg/mL) but reduce stability .
• Commercial Status : The 2-methylphenyl analog (CAS: 868697-72-7) was discontinued due to moderate bioactivity, while 3,4-dimethoxyphenyl variants remain in development .